Cas no 119187-86-9 (6,6-Kestotetraose)
6,6-Kestotetraose structure
Product Name:6,6-Kestotetraose
CAS No:119187-86-9
MF:C24H42O21
MW:666.577690601349
CID:185627
Update Time:2023-08-03
6,6-Kestotetraose Chemical and Physical Properties
Names and Identifiers
-
- 1) (6CI)
- 6)-b-D-fructofuranosyl (9CI)
- 6)-O-b-D-fructofuranosyl-(2®
- 6,6-Kestotetraose
- OE5SAG0VXH
- beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
- 6,6-Nystose
- Q27133484
- o-beta-D-Fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
- alpha-D-Glucopyranoside, o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fr
-
- Inchi: 1S/C24H42O21/c25-1-8-12(30)16(34)17(35)21(41-8)45-24(7-29)20(38)15(33)11(44-24)4-40-23(6-28)19(37)14(32)10(43-23)3-39-22(5-27)18(36)13(31)9(2-26)42-22/h8-21,25-38H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18+,19+,20+,21-,22-,23-,24+/m1/s1
- InChI Key: OLSNVZYFDBPHML-DLQNOBSRSA-N
- SMILES: O1[C@H](CO[C@@]2(CO)[C@H]([C@@H]([C@@H](CO[C@@]3(CO)[C@H]([C@@H]([C@@H](CO)O3)O)O)O2)O)O)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 45
- Rotatable Bond Count: 13
- Complexity: 964
- XLogP3: -7.4
- Topological Polar Surface Area: 348
6,6-Kestotetraose Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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